Cas no 1928823-48-6 (Ethyl 3-(1H-pyrazol-3-yl)prop-2-ynoate)

• Product Name: Ethyl 3-(1H-pyrazol-3-yl)prop-2-ynoate
• CAS No: 1928823-48-6
• MF: C₈H₈N₂O₂
• MW: 164.161321640015
• CID: 5702029
• PubChem ID: 130590650
• Update Time: 2023-10-14

Ethyl 3-(1H-pyrazol-3-yl)prop-2-ynoate Chemical and Physical Properties

Names and Identifiers

• CS-0433001
• Ethyl 3-(1H-pyrazol-3-yl)propiolate
• EN300-787068
• 1928823-48-6
• Ethyl 3-(1H-pyrazol-3-yl)prop-2-ynoate
• ethyl 3-(1H-pyrazol-5-yl)prop-2-ynoate
• Ethyl3-(1H-pyrazol-3-yl)prop-2-ynoate
• 2-Propynoic acid, 3-(1H-pyrazol-3-yl)-, ethyl ester

• Inchi： 1S/C8H8N2O2/c1-2-12-8(11)4-3-7-5-6-9-10-7/h5-6H,2H2,1H3,(H,9,10)
• InChI Key： ZPSKHANTKPZBKA-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C#CC1C=CNN=1

Computed Properties

• Exact Mass: 164.058577502g/mol
• Monoisotopic Mass: 164.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 55Ų

Experimental Properties

• Density: 1.24±0.1 g/cm3(Predicted)
• Boiling Point: 338.6±15.0 °C(Predicted)
• pka: 11.13±0.10(Predicted)